Cas no 81732-52-7 (Bambuterol Monocarbamate Hydrochloride)

• Product Name: Bambuterol Monocarbamate Hydrochloride
• CAS No: 81732-52-7
• Molecular Formula: C₁₅H₂₄N₂O₄^.HCl
• Molecular Weight: 332.823
• CID: 1062849
• PubChem ID: 13932693

Bambuterol Monocarbamate Hydrochloride Properties

Names and Identifiers

• Bambuterol Monocarbamate
• [3-[2-(tert-butylamino)-1-hydroxyethyl]-5-hydroxyphenyl] N,N-dimethylcarbamate,hydrochloride
• [3-[2-(tert-butylamino)-1-hydroxyethyl]-5-hydroxyphenyl] N,N-dimethylcarbamate
• 1-[3-(N,N-dimethylcarbamoyloxy)-5-hydroxy]-phenyl-2-t-butylamino-ethanol hydrochloride
• Dimethylcarbamic Acid 3-[2-[(1,1-Dimethylethyl)amino]-1-hydroxyethyl]-5-hydroxyphenyl Ester
• hydrochloride
• SCHEMBL11123610
• Bambuterol Monocarbamate Hydrochloride
• 3-[2-(tert-Butylamino)-1-hydroxyethyl]-5-hydroxyphenyl dimethylcarbamate--hydrogen chloride (1/1)
• FT-0662474
• 81732-52-7
• [3-[2-(tert-butylamino)-1-hydroxyethyl]-5-hydroxyphenyl] N,N-dimethylcarbamate;hydrochloride
• DTXSID80552835

• InChIKey： JVIRNXYMUZQGGQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H24N2O4.ClH/c1-15(2,3)16-9-13(19)10-6-11(18)8-12(7-10)21-14(20)17(4)5;/h6-8,13,16,18-19H,9H2,1-5H3;1H
• SMILES： CC(C)(C)NCC(C1=CC(=CC(=C1)OC(=O)N(C)C)O)O.Cl

Computed Properties

• Exact Mass: 332.15000
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 332.1502850g/mol
• Heavy Atom Count: 22
• Complexity: 341
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 82Ų

Experimental Properties

• LogP: 3.06700
• PSA: 82.03000
• Boiling Point: NA
• Melting Point: NA

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds